N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-8-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[1-(4-imidazol-1-ylphenyl)ethyl]-8-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C22H19N3O4/c1-14(15-6-8-17(9-7-15)25-11-10-23-13-25)24-21(26)18-12-16-4-3-5-19(28-2)20(16)29-22(18)27/h3-14H,1-2H3,(H,24,26)
• InChI Key: GYHVVYYWKUAGFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)N2C=CN=C2)NC(=O)C3=CC4=C(C(=CC=C4)OC)OC3=O
• Molecular Formula: C22H19N3O4
• Molecular Weight: 389.4 g/mol

Description

The compound contains an imidazole group, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a chromene group, which is a heterocyclic compound that consists of a benzene ring fused to a heterocyclic pyran ring.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The imidazole ring could show two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Imidazole compounds are known to participate in a wide range of reactions due to their amphoteric nature.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The physical and chemical properties of the specific compound would depend on the other functional groups present in the molecule.

Scientific Research Applications

Antibacterial Activity

• Imidazole-containing compounds often display antibacterial properties. Researchers have investigated the antibacterial potential of this chromene derivative against various bacterial strains, including Escherichia coli (E. coli), Staphylococcus aureus (S. aureus), and Bacillus subtilis (B. . Further studies could explore its mechanism of action and optimize its efficacy.

Antioxidant Potential

• The chromene scaffold, combined with the imidazole moiety, may contribute to antioxidant activity. . Investigating its role in oxidative stress management could be valuable.

Coordination Chemistry

• Imidazole-containing compounds often participate in coordination chemistry. . Further exploration of its coordination behavior could enhance our understanding.

Regiocontrolled Synthesis

• Recent advances in imidazole synthesis have highlighted the importance of regioselectivity. .

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.